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Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed guide for simulating the azeotropic distillation of an ethanol-
cyclohexane mixture using Aspen Plus V11 or later. This document outlines the theoretical
background, step-by-step simulation protocol, data presentation, and workflow visualization.

Introduction & Theoretical Background

Ethanol and cyclohexane form a minimum boiling azeotrope, which is a mixture that boils at a
constant temperature and has the same composition in both the liquid and vapor phases.[1]
This characteristic makes it impossible to separate them by conventional fractional distillation.
[1] The azeotropic composition of an ethanol-cyclohexane mixture is approximately 45.4 mole
% ethanol at atmospheric pressure.[2]

To overcome this azeotropic limitation, specialized distillation techniques are employed. One
common method is azeotropic distillation, where a third component, known as an entrainer, is
added to the mixture.[3][4] The entrainer forms a new, lower-boiling azeotrope with one or both
of the original components, which alters the relative volatilities and allows for separation.[4] In
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the case of separating a near-azeotropic ethanol-water mixture, cyclohexane is often used as
an entrainer. It forms a ternary heterogeneous azeotrope with ethanol and water, which, upon
condensation, separates into two liquid phases: an organic-rich phase and an aqueous-rich
phase.[5][6] This phase separation is key to the process's success.

This protocol will focus on the simulation of a distillation column to separate a binary mixture of
ethanol and cyclohexane as a foundational example of azeotropic distillation simulation in
Aspen Plus.

Simulation Protocol in Aspen Plus

This protocol provides a step-by-step guide to setting up a rigorous distillation simulation of an
ethanol-cyclohexane mixture using the RadFrac model in Aspen Plus.

Step 1: Component and Property Method Specification

e New Simulation: Open Aspen Plus and create a new, blank simulation.
o Component Definition:
o Navigate to the "Properties" environment.

o In the "Components" section, add "ETHANOL" and "CYCLOHEXANE" to the component
list.

e Property Method Selection:
o Go to the "Methods" section.

o Select "NRTL" (Non-Random Two-Liquid) as the base method. The NRTL model is
suitable for handling the non-ideal vapor-liquid equilibrium (VLE) and liquid-liquid
equilibrium (LLE) characteristic of the ethanol-cyclohexane system.[3][7]

o Aspen Plus contains built-in binary interaction parameters for the NRTL model for this pair
of components.

Step 2: Building the Flowsheet
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e Switch to Simulation Environment: Click the "Simulation" button at the bottom left of the

screen.
e Add Distillation Column:
o From the "Model Palette,” go to the "Columns" tab.

o Select the RadFrac model and place it onto the main flowsheet. RadFrac is the rigorous
distillation model in Aspen Plus.[3][8]

o Add Material Streams:

o Add a feed stream and two product streams (distillate and bottoms) to the RadFrac block.

Step 3: Defining Feed Stream Conditions

o Navigate to Feed Stream: Double-click on the feed stream to open its input form.

 Input Feed Specifications: Enter the following conditions for the feed stream.

Parameter Value Unit
Temperature 25 °C
Pressure 1 atm
Molar Flow 100 kmol/hr

Composition (Mole Fraction)

Ethanol 0.5

Cyclohexane 0.5

Step 4: Configuring the RadFrac Column

e Open RadFrac Setup: Double-click on the RadFrac block.
o Configuration Tab:

o Number of Stages: 20
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o Condenser: Total

o Reboiler: Kettle

o Valid Phases: Vapor-Liquid
o Operating Specifications:

o Reflux Ratio: 1.5 (Molar)

o Distillate to Feed Ratio: 0.5 (Molar)
o Streams Tab:

o Feed Stream: Select the feed stream and specify the feed stage as 10.
e Pressure Tab:

o Condenser Pressure: 1 atm

Data Presentation

The following tables summarize the key inputs and expected results from the Aspen Plus
simulation.

Table 1: Feed Stream and Column Specifications
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Parameter Value Unit

Feed Stream

Temperature 25 °C
Pressure 1 atm
Molar Flow Rate 100 kmol/hr
Ethanol Mole Fraction 0.5

Cyclohexane Mole Fraction 0.5

RadFrac Column

Number of Stages 20

Condenser Type Total

Reboiler Type Kettle

Condenser Pressure 1 atm
Reflux Ratio 15

Distillate to Feed Ratio 0.5

Feed Stage 10

Table 2: Predicted Product Stream Results

- Molar Flow Temperature Ethanol Mole Cyclohexane
ream

(kmol/hr) (°C) Fraction Mole Fraction
Distillate 50.0 Calculated Calculated Calculated
Bottoms 50.0 Calculated Calculated Calculated

Note: The calculated values for temperature and composition in the product streams are the
primary outputs of the simulation. Due to the azeotrope, the distillate will have a composition
close to the azeotropic point, and the bottoms will be rich in the component fed in excess of the
azeotrope.
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Visualization
Aspen Plus Simulation Workflow

The following diagram illustrates the logical workflow for setting up the ethanol-cyclohexane
distillation simulation in Aspen Plus.
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Aspen Plus Simulation Workflow for Ethanol-Cyclohexane Distillation
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Aspen Plus Simulation Workflow
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Logical Relationship in Azeotropic Distillation

This diagram shows the logical relationship between the components in the ethanol-
cyclohexane azeotropic system.

Ethanol-Cyclohexane Azeotropic Relationship
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Ethanol-Cyclohexane Azeotropic System

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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